Cas no 447-53-0 (1,2-Dihydronaphthalene)

1,2-Dihydronaphthalene is a partially hydrogenated naphthalene derivative with the molecular formula C₁₀H₁₀. This unsaturated cyclic hydrocarbon serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its conjugated diene structure enables selective functionalization, making it valuable for Diels-Alder reactions and other cycloaddition processes. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its reactivity profile allows for controlled hydrogenation or oxidation to yield tailored derivatives. 1,2-Dihydronaphthalene is also employed in polymer chemistry and materials science as a building block for aromatic frameworks. Purity and isomer consistency are critical for reproducible synthetic outcomes.
1,2-Dihydronaphthalene structure
1,2-Dihydronaphthalene structure
Product Name:1,2-Dihydronaphthalene
CAS No:447-53-0
MF:C10H10
MW:130.186402797699
MDL:MFCD00001672
CID:82311
PubChem ID:87567235
Update Time:2025-10-06

1,2-Dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dihydronaphthalene
    • Dihydronaphthalene
    • Delta1-Dialin
    • 1,2-Dihydronaphthalene1000µg
    • Δ1-Dialin
    • Dialin
    • 1,2-Dialin
    • Diolin
    • Naphthalene, 1,2-dihydro-
    • Dialin (VAN)
    • Delta(1)-dialin
    • KEIFWROAQVVDBN-UHFFFAOYSA-N
    • Naphthalene, dihydro-
    • dihydronapthalene
    • 1,2-dihydro-naphthalene
    • .delta.1-Dialin
    • 1,2-dihydronapthalene
    • Naphthalene,2-dihydro-
    • Naphthalene,1,2-dihydro-
    • WLN: L66 BUT&J
    • NSC28463
    • 447-53-0
    • MFCD00001672
    • FS-4790
    • NSC 28463
    • H10885
    • SY050004
    • C765E5F653
    • 3,4-dihydronaphthalene
    • 1,2-Dihydronaphthalene, 98%
    • D0585
    • InChI=1/C10H10/c1-2-6-10-8-4-3-7-9(10)5-1/h1-3,5-7H,4,8H
    • EINECS 207-183-8
    • AKOS001369096
    • NS00043976
    • 1,2-dihydronaphthalene'
    • 29828-28-2
    • DTXSID30858713
    • 1,2-Dihydronaphthalene, analytical standard
    • FT-0606410
    • EN300-27116
    • NSC-28463
    • UNII-C765E5F653
    • Z237493310
    • CS-W004318
    • AMY5941
    • Q2092736
    • CHEBI:38142
    • doi:10.14272/KEIFWROAQVVDBN-UHFFFAOYSA-N.1
    • MDL： MFCD00001672
    • Inchi： 1S/C10H10/c1-2-6-10-8-4-3-7-9(10)5-1/h1-3,5-7H,4,8H2
    • InChI Key： KEIFWROAQVVDBN-UHFFFAOYSA-N
    • SMILES： C1CC=CC2C=CC=CC1=2
    • BRN： 1851372

Computed Properties

  • Exact Mass: 130.07800
  • Monoisotopic Mass: 130.07825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.997 g/mL at 25 °C(lit.)
  • Melting Point: -8°C(lit.)
  • Boiling Point: 207°C
  • Flash Point: Degrees Fahrenheit:152.6°F
    Degrees Celsius:67°C
  • Refractive Index: n20/D 1.582(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix with water.
  • PSA: 0.00000
  • LogP: 2.64600
  • Solubility: Insoluble in water

1,2-Dihydronaphthalene Security Information

1,2-Dihydronaphthalene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,2-Dihydronaphthalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D105937-1G
1,2-Dihydronaphthalene
 447-53-0
1g
 ¥372.05 2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D105937-10G
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 ¥2185.23 2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D105937-25G
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 ¥3432.22 2023-11-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D858303-25g
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 798.00 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 ¥666.32 2023-10-23
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D0585-1g
1,2-Dihydronaphthalene
 447-53-0 98.0%(GC)
1g
 ￥340.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D0585-10g
1,2-Dihydronaphthalene
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 ￥1675.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DI972-1g
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 ￥98.0 2022-05-30
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY050004-100g
1,2-Dihydronaphthalene
 447-53-0 ≥98%
100g
 ¥1561.00 2025-04-14
TRC
D492895-10mg
1,2-Dihydronaphthalene
 447-53-0
10mg
 $ 50.00 2022-06-05

1,2-Dihydronaphthalene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:447-53-0)1,2-Dihydronaphthalene
Order Number:A1202610
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):374.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:447-53-0)1,2-Dihydronaphthalene
A1202610
Purity:99%
Quantity:100g
Price ($):374.0
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